5-Bromo-2-(1,1-difluoroethyl)pyrimidine

• IUPAC Name: 5-bromo-2-(1,1-difluoroethyl)pyrimidine
• InChI: InChI=1S/C6H5BrF2N2/c1-6(8,9)5-10-2-4(7)3-11-5/h2-3H,1H3
• InChI Key: IDNBKRRQWMDWTL-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC=C(C=N1)Br)(F)F
• Molecular Formula: C6H5BrF2N2
• Molecular Weight: 223.02 g/mol

Description

“5-Bromo-2-(1,1-difluoroethyl)pyrimidine” is a chemical compound with the molecular formula C6H5BrF2N2. It is a pyrimidine derivative, which is a class of organic compounds that are characterized by a six-membered ring with two nitrogen atoms and four carbon atoms.

Synthesis Analysis

The synthesis of “5-Bromo-2-(1,1-difluoroethyl)pyrimidine” involves the use of (bis-(2-methoxyethyl)amino)sulfur trufluoride in dichloromethane under inert atmosphere. The reaction is carried out at 0 - 20℃ for 23.0 hours. After the reaction, the product is extracted with dichloromethane and dried over sodium sulfate.

Molecular Structure Analysis

The molecular weight of “5-Bromo-2-(1,1-difluoroethyl)pyrimidine” is 222.03. The InChI key, which is a unique identifier for chemical substances, is ZYNXBMCRNNKASB-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

“5-Bromo-2-(1,1-difluoroethyl)pyrimidine” is a solid at room temperature. It has a density of 1.632±0.06 g/cm3.

Scientific Research Applications

• Synthesis of N-heteroaryl substituted 9-arylcarbazolyl derivatives

  • Field : Organic Chemistry
  • Application : 5-Bromo-2-(1,1-difluoroethyl)pyrimidine is used in the synthesis of N-heteroaryl substituted 9-arylcarbazolyl derivatives.
  • Method : This involves a palladium-catalyzed aerobic and ligand-free Suzuki reaction.
  • Results : The specific outcomes of this application are not detailed in the source, but the synthesis of such derivatives is often aimed at creating compounds with potential pharmacological uses.

• Synthesis of 5-(phenylethynyl)pyrimidine

  • Field : Organic Chemistry
  • Application : 5-Bromo-2-(1,1-difluoroethyl)pyrimidine is used in the synthesis of 5-(phenylethynyl)pyrimidine.
  • Method : This involves a microwave-assisted organic synthesis (MAOS) Sonogashira protocol.
  • Results : The specific outcomes of this application are not detailed in the source, but the synthesis of such compounds is often aimed at creating compounds with potential pharmacological uses.

• Synthesis of Pyrimidine Derivatives with Antifungal Activity
  • Field : Medicinal and Pharmaceutical Chemistry
  • Application : 5-Bromo-2-(1,1-difluoroethyl)pyrimidine is used in the synthesis of novel pyrimidine derivatives containing an amide moiety.
  • Method : The specific methods of application or experimental procedures are not detailed in the source.
  • Results : Preliminary biological tests showed that the synthesized compounds exhibited higher antifungal activity against Phomopsis sp., with an inhibition rate of 100% compared to that of Pyrimethanil. In particular, compound 5o exhibited excellent antifungal activity against Phompsis sp., with the EC50 value of 10.5 μg/ml, which was even better than that of Pyrimethanil (32.1 μg/ml).

• Synthesis of Pyrimido[1,2-a]benzimidazoles
  • Field : Medicinal and Pharmaceutical Chemistry
  • Application : 5-Bromo-2-(1,1-difluoroethyl)pyrimidine is used in the synthesis of pyrimido[1,2-a]benzimidazoles.
  • Method : The specific methods of application or experimental procedures are not detailed in the source.
  • Results : The synthesized pyrimido[1,2-a]benzimidazoles have shown promise in the emergence of unique properties such as biological activity, photophysical, structural, etc.

Safety And Hazards

This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.